Cas no 173866-82-5 (8-C-β-D-Glucopyranosyl-2',4',5,7-tetrahydroxyisoflavone)

• Product Name: 8-C-β-D-Glucopyranosyl-2',4',5,7-tetrahydroxyisoflavone
• CAS No: 173866-82-5
• MF: C₂₁H₂₀O₁₁
• MW: 448.376907348633
• CID: 6764227
• Update Time: 2024-03-03

8-C-β-D-Glucopyranosyl-2',4',5,7-tetrahydroxyisoflavone Chemical and Physical Properties

Names and Identifiers

• 8-C-β-D-Glucopyranosyl-2',4',5,7-tetrahydroxyisoflavone

• Inchi： 1S/C21H20O11/c22-5-13-17(28)18(29)19(30)21(32-13)15-12(26)4-11(25)14-16(27)9(6-31-20(14)15)8-2-1-7(23)3-10(8)24/h1-4,6,13,17-19,21-26,28-30H,5H2
• InChI Key： HXZMIYTWLNHLCX-UHFFFAOYSA-N
• SMILES： OCC1C(O)C(O)C(O)C(C2C3OC=C(C(C=3C(O)=CC=2O)=O)C2C(O)=CC(O)=CC=2)O1

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• XLogP3: -0.883

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavonoid C-glycosides